Cas no 1227507-98-3 (2,4-Diamino-6-(trifluoromethyl)pyridine)

• Product Name: 2,4-Diamino-6-(trifluoromethyl)pyridine
• CAS No: 1227507-98-3
• MF: C₆H₆F₃N₃
• MW: 177.127151012421
• CID: 4688981
• Update Time: 2025-05-20

2,4-Diamino-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-diamino-6-(trifluoromethyl)pyridine
• FCH1147508
• 2,4-Diamino-6-(trifluoromethyl)pyridine

• Inchi： 1S/C6H6F3N3/c7-6(8,9)4-1-3(10)2-5(11)12-4/h1-2H,(H4,10,11,12)
• InChI Key： BQOQCOASPGAOOT-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(N)N=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 159
• Topological Polar Surface Area: 64.9

Additional information on 2,4-Diamino-6-(trifluoromethyl)pyridine

Recent Advances in the Application of 2,4-Diamino-6-(trifluoromethyl)pyridine (CAS: 1227507-98-3) in Chemical Biology and Pharmaceutical Research

2,4-Diamino-6-(trifluoromethyl)pyridine (CAS: 1227507-98-3) is a fluorinated pyridine derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural and electronic properties. Recent studies have explored its potential as a versatile building block in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. This research briefing synthesizes the latest findings on this compound, highlighting its synthetic utility, biological activities, and emerging applications in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2,4-Diamino-6-(trifluoromethyl)pyridine derivatives as selective inhibitors of JAK2 kinases, which are implicated in myeloproliferative disorders. The trifluoromethyl group at the 6-position was found to enhance binding affinity through favorable hydrophobic interactions with the kinase ATP-binding pocket. Molecular docking studies revealed that the 2,4-diamino substitution pattern contributed to additional hydrogen bonding with key residues, resulting in improved selectivity over related kinases.

In antimicrobial research, a team from the University of Tokyo reported in Bioorganic & Medicinal Chemistry Letters (2024) that novel analogs of 2,4-Diamino-6-(trifluoromethyl)pyridine exhibited potent activity against drug-resistant strains of Mycobacterium tuberculosis. The compound's ability to disrupt cell wall biosynthesis was attributed to its interaction with DprE1, a flavoenzyme essential for bacterial survival. The presence of the trifluoromethyl group was crucial for membrane permeability, as demonstrated in comparative studies with non-fluorinated analogs.

Synthetic methodology developments have also progressed significantly. A recent Nature Protocols paper (2024) detailed an improved, scalable synthesis of 2,4-Diamino-6-(trifluoromethyl)pyridine starting from commercially available 2,6-dichloro-4-(trifluoromethyl)pyridine. The optimized route features a one-pot amination sequence with aqueous ammonia under microwave irradiation, achieving 85% yield with excellent purity. This advancement addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical applications.

The compound's unique photophysical properties have opened new avenues in chemical biology. Research published in Chemical Science (2023) demonstrated that 2,4-Diamino-6-(trifluoromethyl)pyridine derivatives serve as effective fluorescence quenchers in Förster resonance energy transfer (FRET) probes. The strong electron-withdrawing effect of the trifluoromethyl group, combined with the amino substituents, creates an optimal electronic environment for studying protein-protein interactions in live cells.

In conclusion, 2,4-Diamino-6-(trifluoromethyl)pyridine (CAS: 1227507-98-3) continues to emerge as a multifunctional scaffold in pharmaceutical research. Its applications span from kinase inhibitor development to antimicrobial agents and chemical probes, with recent synthetic improvements enhancing its accessibility. Future research directions may explore its potential in covalent inhibitor design and as a building block for PET radiotracers, leveraging the favorable properties of the fluorine atoms.